Cas no 1806803-49-5 (4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806803-49-5
• MF: C₆H₂ClF₄NO₂S
• MW: 263.597193241119
• CID: 4851449
• Update Time: 2025-06-09

4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2ClF4NO2S/c7-15(13,14)6-4(5(10)11)2(8)1-3(9)12-6/h1,5H
• InChI Key： BOHNHEHCRZTWPM-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=C(C=C(N=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride

Introduction to 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806803-49-5)

4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806803-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and a difluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel compounds with enhanced binding affinity and metabolic stability.

The structural features of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride include a pyridine core substituted at the 4 and 6 positions with fluorine atoms, a difluoromethyl group at the 3 position, and a sulfonyl chloride functionality at the 2 position. This arrangement not only enhances the reactivity of the compound towards nucleophilic substitution reactions but also influences its interaction with biological targets. The fluorine atoms contribute to lipophilicity and can improve oral bioavailability, while the sulfonyl chloride group is highly reactive in forming amide or urea bonds, which are crucial in drug design.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles due to their promising pharmacological properties. 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The fluorinated pyridine scaffold is particularly attractive because it can modulate enzyme selectivity and resistance profiles, leading to more effective drug candidates.

One notable application of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride is in the synthesis of sulfonylurea derivatives, which are widely used as antidiabetic agents. The introduction of fluorine atoms into these molecules has been shown to improve binding affinity to pancreatic ATP-sensitive potassium channels, thereby enhancing glucose lowering activity. Furthermore, the difluoromethyl group can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. These properties make this compound a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

The reactivity of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride allows for diverse synthetic transformations. The sulfonyl chloride group readily reacts with amines to form sulfonamides, which are prevalent motifs in many drugs. Additionally, it can undergo nucleophilic aromatic substitution reactions with thiols or tetrahydrofurans to introduce new functional groups at specific positions on the pyridine ring. These reactions enable the construction of complex molecular architectures with tailored biological activities.

Recent advances in computational chemistry have further highlighted the potential of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride as a scaffold for drug discovery. Molecular modeling studies have revealed that fluorinated pyridines can engage in favorable interactions with biological targets through hydrogen bonding and hydrophobic effects. This understanding has guided the design of novel compounds with improved pharmacokinetic profiles. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against bacterial enzymes involved in antibiotic resistance mechanisms.

The agrochemical industry has also benefited from the use of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride as an intermediate in the synthesis of herbicides and fungicides. Fluorinated heterocycles are known for their enhanced efficacy against pests and pathogens due to their ability to disrupt essential biological processes. By incorporating this compound into synthetic pathways, researchers have developed crop protection agents that offer improved performance while maintaining environmental safety.

In conclusion,4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806803-49-5) is a versatile and highly functionalized organic molecule with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for constructing biologically active compounds with enhanced potency and selectivity. As research continues to uncover new therapeutic targets and synthetic methodologies,4,6-Difluoro-3-(difluoromethyl)pyridine-2-sulfonyl chloride is expected to remain at the forefront of drug discovery efforts.